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Compound of Interest

Compound Name: Silver oxalate

Cat. No.: B1606453

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of silver oxalate
in Metallo-Organic Decomposition (MOD) pastes for the formation of conductive silver films.
The inclusion of silver oxalate in MOD formulations offers significant advantages, including
lower processing temperatures and enhanced electrical performance, making it a material of
interest for applications in flexible electronics, in-mold electronics, and photosensitive devices.
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Principle of Operation

Metallo-Organic Decomposition (MOD) is a process where a metal-organic compound is
decomposed, typically through heating, to yield a pure metallic or metal oxide film. In the
context of conductive pastes, silver-containing organic compounds are formulated into a paste
or ink that can be deposited onto a substrate. Subsequent thermal treatment decomposes the
organic components, leaving behind a sintered network of silver particles that form a
conductive layer.

Silver oxalate (Ag2C20a.) is a particularly effective precursor in MOD pastes. Its primary
decomposition reaction is:

Ag2C204(s) — 2Ag(s) + 2C0O2(g)

This decomposition is advantageous for several reasons:
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« It yields pure, fine silver particles without the formation of silver carbonate or oxide
byproducts.[3]

e The in situ formation of these fine silver particles aids in the sintering process, creating better
connectivity between larger silver flakes often included in the paste.[2][3]

e The decomposition of silver oxalate can catalyze the removal of other organic components
in the paste, such as lubricants on silver flakes, at lower temperatures.[2][3]

Applications

The unique properties of silver oxalate-containing MOD pastes make them suitable for a
variety of applications, including:

o Flexible Electronics: The ability to cure at lower temperatures makes these pastes
compatible with heat-sensitive flexible substrates like polyethylene terephthalate (PET) and
polyimide.[1][4]

 In-Mold Electronics (IME): UV-sinterable silver oxalate-based inks have been developed for
creating 3D electronic devices, where the ink can be elongated during thermoforming without
cracking.[1][4]

» Thick-Film Technology: Screen-printable MOD silver pastes with silver oxalate additions are
used for creating conductive traces on various substrates.[2][3]

e Photosensitive Pastes: Replacing some of the silver powder with silver oxalate in
photosensitive pastes can reduce light scattering and improve the resolution of fine line
patterns.[5]

Quantitative Data Summary

The following tables summarize key quantitative data from cited research on the formulation
and performance of silver oxalate-based MOD pastes.

Table 1: Formulation of MOD Silver Pastes with Varying Silver Oxalate Content
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Paste with 0 wt%

Paste with 3 wt% Paste with 10 wt%

Component

Ag-Oxalate Ag-Oxalate Ag-Oxalate
Silver Flake (wt%) 81.00 78.57 73.64
Silver 2-

1.74 1.70 1.58
ethylhexanoate (wt%)
Silver Oxalate (wt%) 0.00 3.00 10.00
o-Terpineol (wWt%) 17.26 16.73 14.78
Total Silver (wt%) 82.74 83.27 85.22

Data adapted from a study on low-temperature-curing MOD silver paste.[3]

Table 2: Thermal Decomposition Temperatures of Paste Components

Component Decomposition Temperature (°C)
o-Terpineol & Silver 2-ethylhexanoate <190
Silver Oxalate 210

Lubricant on Silver Flakes

222 (with Ag-Oxalate)

Lubricant on Silver Flakes

235 (without Ag-Oxalate)

Data reflects the decomposition temperatures in a paste formulation.[3]

Table 3: Electrical Resistivity of Cured Silver Films
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Silver Oxalate Content

(W1%) Curing Temperature (°C) Resistivity (UQ-cm)
(V]
0 225 180.1
3 225
10 225 31.9
Decreases with increasing
10 < 250

temperature

The addition of silver oxalate significantly reduces the resistivity of the cured film.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments involving silver oxalate in
MOD pastes.

Protocol for Synthesis of Silver Oxalate

This protocol describes the precipitation method for synthesizing silver oxalate powder.

Materials:

Silver nitrate (AgNO3)

Oxalic acid (H2C204) or Sodium oxalate (Na2C20a4)

Deionized water

Nitric acid (for pH adjustment, optional)[6]

Ethanol

Procedure:

e Prepare an aqueous solution of silver nitrate.

e Prepare an aqueous solution of oxalic acid or sodium oxalate.
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o Optionally, adjust the pH of the reaction medium to < 5 with nitric acid to control particle size.

[6]

o Under stirring, add the oxalic acid/sodium oxalate solution to the silver nitrate solution. A
white precipitate of silver oxalate will form immediately.[7]

o Continue stirring for a specified period to ensure complete reaction.

« Filter the precipitate using a suitable filtration apparatus.

o Wash the precipitate with deionized water to remove any unreacted salts.
o Wash the precipitate with ethanol to aid in drying.

e Dry the silver oxalate powder in an oven at a temperature below its decompaosition point
(e.g., 80-100 °C) until a constant weight is achieved.[8]

» Store the dried silver oxalate powder in a dark container to prevent photochemical
decomposition.[9]

Protocol for Formulation of a Screen-Printable MOD
Silver Paste

This protocol outlines the steps for preparing a silver paste containing silver oxalate for screen
printing applications.

Materials:

Silver flakes

Silver oxalate powder (synthesized as per Protocol 4.1)

Silver 2-ethylhexanoate (or other silver-organic compound)

a-Terpineol (or other suitable organic vehicle)

Three-roll mill
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Procedure:

Weigh the desired amounts of silver flakes, silver oxalate, silver 2-ethylhexanoate, and a-
terpineol according to the desired formulation (refer to Table 1 for examples).

 In a suitable container, gradually add the solid components (silver flakes, silver oxalate,
silver 2-ethylhexanoate) to the a-terpineol while mixing.

« Continue mixing until a homogenous slurry is formed.

e Process the mixture on a three-roll mill to ensure uniform dispersion of the solid particles and
to achieve the desired paste viscosity for screen printing.

o Store the formulated paste in an airtight container.

Protocol for Deposition and Curing of the MOD Silver
Paste

This protocol describes the process of depositing the formulated paste onto a substrate and
thermally treating it to form a conductive silver film.

Materials:

Formulated MOD silver paste (from Protocol 4.2)

Substrate (e.g., alumina, PET, polyimide)

Screen printer with the desired pattern

Convection oven or hot plate

Procedure:

o Deposition:

o Mount the substrate onto the screen printer.

o Apply the MOD silver paste onto the screen.
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o Print the paste onto the substrate using a squeegee with controlled pressure and speed.
e Drying (Leveling):

o Place the printed substrate in an oven or on a hot plate at a low temperature (e.g., 60-80
°C) for a short period (e.g., 10-15 minutes) to allow the paste to level and to evaporate
some of the solvent.

e Curing (Sintering):

Transfer the dried substrate to a convection oven.

[e]

o Ramp up the temperature to the desired curing temperature (e.g., 225 °C). The specific
temperature will depend on the substrate and the paste formulation.[3]

o Hold the substrate at the curing temperature for a specified duration (e.g., 30 minutes) to
ensure complete decomposition of the organic components and sintering of the silver
particles.

o Allow the substrate to cool down to room temperature.

Visualizations

The following diagrams illustrate key processes and relationships in the use of silver oxalate
in MOD pastes.
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Caption: Workflow for creating conductive silver films using silver oxalate MOD paste.
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Caption: Thermal decomposition pathway of a silver oxalate-based MOD paste.
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Caption: Relationship between silver oxalate addition and improved film conductivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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